Cas no 1245053-34-2 (2-Chloro-5,6,7-trifluorobenzo[d]thiazole)

• Product Name: 2-Chloro-5,6,7-trifluorobenzo[d]thiazole
• CAS No: 1245053-34-2
• MF: C₇HClF₃NS
• MW: 223.602749586105
• MDL: MFCD17178542
• CID: 5060959
• Update Time: 2026-02-28

2-Chloro-5,6,7-trifluorobenzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5,6,7-trifluorobenzo[d]thiazole
• SY264017
• ClC=1SC2=C(N=1)C=C(C(=C2F)F)F

• MDL： MFCD17178542
• Inchi： 1S/C7HClF3NS/c8-7-12-3-1-2(9)4(10)5(11)6(3)13-7/h1H
• InChI Key： AVSPPDLEPLQAKJ-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=C(C(=C(C=2S1)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 208
• XLogP3: 3.6
• Topological Polar Surface Area: 41.1

Additional information on 2-Chloro-5,6,7-trifluorobenzo[d]thiazole

2-Chloro-5,6,7-trifluorobenzo[d]thiazole (CAS No. 1245053-34-2): A Comprehensive Overview

2-Chloro-5,6,7-trifluorobenzo[d]thiazole (CAS No. 1245053-34-2) is a versatile and highly functionalized compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, including a chlorinated and trifluorinated benzo[d]thiazole core, which endow it with a range of valuable properties and potential applications.

The benzo[d]thiazole scaffold is a well-known heterocyclic system that has been extensively studied for its diverse biological activities. The presence of the chloro and trifluoro substituents in the 2-Chloro-5,6,7-trifluorobenzo[d]thiazole structure significantly enhances its chemical reactivity and biological potency. These substituents can influence the compound's electronic properties, lipophilicity, and metabolic stability, making it an attractive candidate for various pharmaceutical and industrial applications.

Recent advancements in synthetic methodologies have facilitated the efficient preparation of 2-Chloro-5,6,7-trifluorobenzo[d]thiazole. One notable approach involves the sequential reactions of 2-chlorothiophenol with fluorinated reagents followed by cyclization to form the thiazole ring. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In the realm of medicinal chemistry, 2-Chloro-5,6,7-trifluorobenzo[d]thiazole has shown promise as a lead compound for the development of novel therapeutic agents. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted its activity as a potent inhibitor of protein kinases, which are key targets in cancer therapy.

Beyond its pharmaceutical applications, 2-Chloro-5,6,7-trifluorobenzo[d]thiazole has also found utility in materials science. Its unique electronic properties make it an excellent candidate for the development of organic semiconductors and photovoltaic materials. Researchers at the University of California have reported that derivatives of this compound exhibit high charge carrier mobility and excellent photostability, making them suitable for use in organic solar cells.

The environmental impact of 2-Chloro-5,6,7-trifluorobenzo[d]thiazole is another important consideration. Studies have shown that this compound is biodegradable under certain conditions and does not pose significant environmental risks when used responsibly. However, proper handling and disposal practices are essential to ensure its safe use in both laboratory and industrial settings.

In conclusion, 2-Chloro-5,6,7-trifluorobenzo[d]thiazole (CAS No. 1245053-34-2) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and functional properties make it a valuable tool for researchers and industry professionals alike. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.